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Compound of Interest

Compound Name: YLT192

cat. No.: B13448686

YLT192 Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with YLT192, a potent and orally active VEGFR2
inhibitor. Here you will find guidance on stability, storage, and experimental best practices, as
well as troubleshooting tips to ensure the integrity of your results.

Frequently Asked Questions (FAQS)

Q1: What is YLT192 and what is its mechanism of action?

YLT192 is a small molecule inhibitor of the Vascular Endothelial Growth Factor Receptor 2
(VEGFR2), a key mediator of angiogenesis.[1] By inhibiting VEGFR2, YLT192 can block the
proliferation, migration, and tube formation of endothelial cells, which are critical processes in
the formation of new blood vessels.[1] This anti-angiogenic activity makes YLT192 a subject of
interest in cancer research. YLT192 has been shown to inhibit VEGF-induced phosphorylation
of VEGFR2 and its downstream signaling pathways.[1]

Q2: What are the recommended solvent and storage conditions for YLT192?

For optimal stability, YLT192 should be handled and stored according to the best practices for
small molecule kinase inhibitors. While specific public data on YLT192's long-term stability in
various solvents is limited, the following guidelines are recommended:

e Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock
solutions of YLT192.
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» Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10 mM) in
anhydrous DMSO. This minimizes the volume of DMSO introduced into cell culture, which
can have cytotoxic effects at higher concentrations.

» Storage of Stock Solutions:
o Store stock solutions in small, single-use aliquots to avoid repeated freeze-thaw cycles.
o For short-term storage (up to a few weeks), -20°C is suitable.
o For long-term storage, -80°C is recommended to maintain compound integrity.

Q3: How should | handle YLT192 in the laboratory?

As with any potent bioactive compound, appropriate safety precautions should be taken when
handling YLT192 powder and solutions.

o Wear personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.
o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

» Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b13448686?utm_src=pdf-body
https://www.benchchem.com/product/b13448686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13448686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Potential Cause(s)

Recommended Solution(s)

Compound precipitation in cell

culture media

1. Low aqueous solubility of
YLT192. 2. High final
concentration of the
compound. 3. Rapid addition
of DMSO stock to aqueous

media.

1. Ensure the final DMSO
concentration in your cell
culture medium is as low as
possible (ideally <0.5%). 2.
Perform a stepwise dilution:
add the culture medium to the
DMSO stock solution dropwise
while vortexing. 3. Consider
using a carrier protein, such as
serum albumin, in the medium

to improve solubility.

Inconsistent or unexpected

experimental results

1. Degradation of YLT192 due
to improper storage or
handling. 2. Inaccurate
concentration of the stock
solution. 3. Cell line variability

or resistance.

1. Prepare fresh aliquots of
YLT192 from a properly stored
stock solution. Avoid using
solutions that have undergone
multiple freeze-thaw cycles. 2.
Verify the concentration of your
stock solution using a suitable
analytical method if possible.
3. Ensure your cell line is
sensitive to VEGFR2 inhibition
and regularly check for

mycoplasma contamination.

Cell toxicity observed in

vehicle control

1. High concentration of DMSO

in the final culture medium.

1. Determine the DMSO
tolerance of your specific cell
line. Most cell lines can
tolerate up to 0.5% DMSO, but
sensitive or primary cells may
require lower concentrations
(£0.1%).

Stability and Storage Data Summary
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Specific quantitative stability data for YLT192 under various conditions (e.g., different pH, light

exposure, and temperatures in agueous solutions) are not extensively available in the public

domain. The following table summarizes general best practices for small molecule kinase
inhibitors, which should be applied to YLT192.

Storage Recommended
Form Solvent . Notes
Temperature Duration
Store in a
Up to several desiccator to
Powder N/A -20°C
years protect from
moisture.
Aliquot to avoid
_ Anhydrous
Stock Solution -20°C Up to 1 month freeze-thaw
DMSO
cycles.
Aliquot to avoid
freeze-thaw
] Anhydrous Up to 6 months
Stock Solution -80°C cycles. Preferred
DMSO or longer
for long-term
storage.
Stability in
Working Aqueous Prepare fresh for  aqueous
o _ 4°C or 37°C . _ _
Dilutions buffer/media each experiment  solutions is often

limited.

Experimental Protocols
Preparation of YLT192 Stock Solution (10 mM in DMSO)

Materials:

e YLT192 powder

o Anhydrous dimethyl sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes
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e \ortex mixer
Procedure:

o Calculate the mass of YLT192 required to make a 10 mM stock solution. The molecular
weight of YLT192 (CAS: 1246566-47-1) should be obtained from the supplier's certificate of
analysis.

e Weigh the calculated amount of YLT192 powder in a sterile microcentrifuge tube.
e Add the appropriate volume of anhydrous DMSO to the tube.

o Vortex the solution until the YLT192 is completely dissolved. Gentle warming (to no more
than 37°C) may be applied if necessary.

» Aliquot the stock solution into single-use, sterile amber tubes.

 Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Visualizations
YLT192 Experimental Workflow
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Click to download full resolution via product page

A typical workflow for using YLT192 in cell-based assays.

VEGFR2 Signaling Pathway
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Simplified VEGFR2 signaling cascade and the inhibitory action of YLT192.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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